2-Methoxy-4-nitrobiphenyl

• CAS RN: 15862-01-8
• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 2-methoxy-4-nitro-1-phenylbenzene
• InChI: InChI=1S/C13H11NO3/c1-17-13-9-11(14(15)16)7-8-12(13)10-5-3-2-4-6-10/h2-9H,1H3
• InChI Key: ZWZJLJMULXIMLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])C2=CC=CC=C2

Description

2-Methoxy-4-nitrobiphenyl is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 ml of a 2M aqueous solution of sodium carbonate is added to a solution containing 12 g of 2-bromo 5-nitro anisole, 8.2 g of phenylboronic acid and 1.2 g of tetra(triphenylphosphine) palladium. The whole is heated under reflux for 7 hours, under vigorous agitation. The reaction medium is left to return to 20° C., it is poured into water and extraction is carried out with ethyl acetate. The organic phases are collected, dried and evaporated under reduced pressure. The product obtained is chromatographed on silica, eluting with a heptane-isopropyl ether mixture (9-1) and in this way 11.4 g of sought product is obtained, melting at 71° C.